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REACTION_CXSMILES
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Cl[C:2]1[C:15]2[C:14](=[O:16])[C:13]3[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=3)[C:7](=[O:17])[C:6]=2[CH:5]=[CH:4][CH:3]=1.[NH2:18][C:19]1[C:32]2[C:31](=[O:33])[C:30]3[C:25](=[CH:26][CH:27]=[CH:28][CH:29]=3)[C:24](=[O:34])[C:23]=2[CH:22]=[CH:21][CH:20]=1.C(=O)([O-])[O-].[Na+].[Na+].[N+](C1C=CC=CC=1)([O-])=O>[Cu]Cl>[CH:10]1[CH:9]=[C:8]2[C:7]([C:6]3[CH:5]=[CH:4][CH:3]=[C:2]([NH:18][C:19]4[C:32]5[C:31]([C:30]6[C:25]([C:24](=[O:34])[C:23]=5[CH:22]=[CH:21][CH:20]=4)=[CH:26][CH:27]=[CH:28][CH:29]=6)=[O:33])[C:15]=3[C:14](=[O:16])[C:13]2=[CH:12][CH:11]=1)=[O:17] |f:2.3.4|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=CC=CC=2C(C3=CC=CC=C3C(C12)=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=CC=CC=2C(C3=CC=CC=C3C(C12)=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Cu]Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Cu]Cl
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Control Type
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UNSPECIFIED
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Setpoint
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190 °C
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Type
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CUSTOM
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Details
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With stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The reaction mixture is heated to 206° C.
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Type
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STIRRING
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Details
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stirred for 3 hours at this temperature
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Duration
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3 h
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Type
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DISTILLATION
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Details
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while distilling off
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Type
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CUSTOM
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Details
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the water of reaction
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Type
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TEMPERATURE
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Details
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The batch is then heated to 214° C.
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Type
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STIRRING
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Details
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Stirring
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Type
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TEMPERATURE
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Details
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The reaction mixture is then cooled slightly
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Type
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CUSTOM
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Details
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the nitrobenzene is removed by distillation
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Type
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CUSTOM
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Details
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After drying there
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Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=CC=C3)NC4=CC=CC5=C4C(=O)C6=CC=CC=C6C5=O
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
